N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-(3-methylphenoxy)acetamide

• Molecular Formula: C23H28ClN3O3
• Molecular Weight: 429.9 g/mol
• IUPAC Name: N-[3-chloro-2-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C23H28ClN3O3/c1-16(2)23(29)27-12-10-26(11-13-27)22-19(24)8-5-9-20(22)25-21(28)15-30-18-7-4-6-17(3)14-18/h4-9,14,16H,10-13,15H2,1-3H3,(H,25,28)
• InChI Key: HBQSXUIHRSSBDJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=C(C(=CC=C2)Cl)N3CCN(CC3)C(=O)C(C)C

Description

N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-(3-methylphenoxy)acetamide, commonly known as CIPA, is a chemical compound that has been extensively studied for its potential use in scientific research. CIPA belongs to the class of compounds known as piperazine derivatives and has been found to have a wide range of applications in various fields of research.

Mechanism of Action

CIPA works by selectively blocking the Nav1.7 ion channel, which is responsible for transmitting pain signals to the brain. By blocking this channel, CIPA effectively reduces the transmission of pain signals, leading to a reduction in pain sensitivity.
Biochemical and Physiological Effects:
CIPA has been found to have a number of biochemical and physiological effects in the body. Studies have shown that CIPA can reduce pain sensitivity, lower blood pressure, and improve insulin sensitivity. Additionally, CIPA has been found to have anti-inflammatory properties, making it a potential treatment for a wide range of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CIPA in lab experiments is its selectivity for the Nav1.7 ion channel. This makes it a valuable tool for studying the mechanisms of pain sensation and developing new pain management therapies. However, one limitation of using CIPA is its relatively short half-life, which can make it difficult to maintain consistent levels of the compound in the body during experiments.

Future Directions

There are a number of potential future directions for the study of CIPA. One area of research that is currently being explored is the development of new pain management therapies based on CIPA. Additionally, researchers are exploring the potential of CIPA as a treatment for a wide range of inflammatory conditions, including arthritis and inflammatory bowel disease. Finally, there is ongoing research into the potential of CIPA as a treatment for metabolic disorders such as diabetes and obesity.
Conclusion:
In conclusion, CIPA is a valuable tool for studying the mechanisms of pain sensation and developing new pain management therapies. Its selectivity for the Nav1.7 ion channel makes it a valuable tool for research in a wide range of fields, including neuroscience and pharmacology. While there are limitations to its use in lab experiments, the potential applications of CIPA in the development of new treatments for pain and inflammatory conditions make it an exciting area of research for the future.

Synthesis Methods

The synthesis of CIPA involves a series of chemical reactions that require specialized knowledge in organic chemistry. The most commonly used method for synthesizing CIPA involves the reaction between 3-chloro-2-(4-isobutyryl-1-piperazinyl)phenylamine and 2-(3-methylphenoxy)acetic acid. The resulting product is then purified using various chromatographic techniques to obtain pure CIPA.

Scientific Research Applications

CIPA has been found to have a wide range of applications in various fields of scientific research. One of the most common applications of CIPA is in the study of pain sensitivity. CIPA has been found to selectively block a specific type of ion channel known as the Nav1.7 channel, which is responsible for transmitting pain signals to the brain. This makes CIPA a valuable tool for studying the mechanisms of pain sensation and developing new pain management therapies.